![molecular formula C8H9FN2O4S B600894 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, (2S-cis)- CAS No. 145281-92-1](/img/structure/B600894.png)
2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, (2S-cis)-
Overview
Description
Impurity in commercial preparations of Emtricitabine.
Scientific Research Applications
Chemotherapy Drug Resistance Mechanisms
Oxathiolan, 5FU-(+)-beta: is primarily recognized for its role in cancer treatment as a chemotherapeutic agent. Research has delved into the regulatory mechanisms driving resistance to this compound. Non-coding RNAs, for instance, can modulate cancer-related pathways, cell apoptosis, autophagy, and epithelial–mesenchymal transition, influencing the cell response to treatment .
Microbiome’s Impact on Chemotherapy Efficacy
The effectiveness of Oxathiolan, 5FU-(+)-beta can be affected by the presence of cancer-associated bacteria (CAB). Studies have shown that bacterial proteins like DnaK can reduce the activity of anti-cancer drugs, including this compound. Understanding the interaction between CAB and chemotherapeutic agents can lead to personalized cancer therapies .
Molecular Structure and Drug Design
The tautomeric and resonance structures of the ionized forms of Oxathiolan, 5FU-(+)-beta are crucial for understanding its behavior as a drug. Insights into its neutral and ionized forms contribute to the design of more effective drug derivatives and analogs .
Targeted Cancer Therapies
This compound is often used in combination with targeted cancer therapies, such as inhibitors of vascular endothelial growth factor (VEGF) and anti-epidermal growth factor receptor (EGFR) therapies. The combination aims to enhance the efficacy of treatment regimens .
Modulation of Biological Signaling Pathways
Research has indicated that modulating the expression levels of microRNAs or long non-coding RNAs may sensitize tumor cells to Oxathiolan, 5FU-(+)-beta by affecting various biological signaling pathways, including Hippo/YAP, Wnt/β-catenin, Hedgehog, NF-kB, and Notch cascades .
properties
IUPAC Name |
5-fluoro-1-[(2S,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidine-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9FN2O4S/c9-4-1-11(8(14)10-7(4)13)5-3-16-6(2-12)15-5/h1,5-6,12H,2-3H2,(H,10,13,14)/t5-,6+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOGYOPLNKQJQFM-RITPCOANSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OC(S1)CO)N2C=C(C(=O)NC2=O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H](O[C@@H](S1)CO)N2C=C(C(=O)NC2=O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9FN2O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30162963 | |
Record name | 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, (2S-cis)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30162963 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, (2S-cis)- | |
CAS RN |
143790-05-0, 145281-92-1 | |
Record name | 2',3'-Dideoxy-5-fluoro-3'-thiauridine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0143790050 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, (2S-cis)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0145281921 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, (2S-cis)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30162963 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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